Cas no 67051-59-6 (sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate)

sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate structure
67051-59-6 structure
Product Name:sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
CAS No:67051-59-6
MF:C11H15N2NaO2S
MW:262.303772211075
CID:1715593
PubChem ID:23706637
Update Time:2025-04-21

sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate Chemical and Physical Properties

Names and Identifiers

    • sodium 5-(1-methylprop-2-en-1-yl)-6-oxo-5-propyl-2-thioxo-1,2,5,6-tetrahydropyrimidin-4-olate
    • 5-(1-Methyl-2-propenyl)-5-propyl-2-sodiothio-4,6(1H,5H)-pyrimidinedione
    • sodium,5-but-3-en-2-yl-5-propyl-2-sulfanylidenepyrimidin-3-ide-4,6-dione
    • Sodium 5-(but-3-en-2-yl)-6-hydroxy-5-propyl-2-sulfanylidene-2,5-dihydropyrimidin-4-olate
    • DTXSID70986089
    • 67051-59-6
    • Inchi: 1S/C11H16N2O2S.Na/c1-4-6-11(7(3)5-2)8(14)12-10(16)13-9(11)15;/h5,7H,2,4,6H2,1,3H3,(H2,12,13,14,15,16);/q;+1/p-1
    • InChI Key: FKZSVUBEMNAVIE-UHFFFAOYSA-M
    • SMILES: S=C1N=C(C(C(N1)=O)(CCC)C(C=C)C)[O-].[Na+]

Computed Properties

  • Exact Mass: 262.075193
  • Monoisotopic Mass: 262.075193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.3
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